Cas no 2411217-18-8 (4-{[3-(2-Methoxyethyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine-1-sulfonyl fluoride)

• Product Name: 4-{[3-(2-Methoxyethyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine-1-sulfonyl fluoride
• CAS No: 2411217-18-8
• MF: C₁₁H₁₈FN₃O₄S
• MW: 307.341724872589
• CID: 6270299
• PubChem ID: 146102692
• Update Time: 2025-05-19

4-{[3-(2-Methoxyethyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• Z3489903816
• 4-{[3-(2-methoxyethyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine-1-sulfonyl fluoride
• EN300-26601659
• 2411217-18-8
• 4-{[3-(2-Methoxyethyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine-1-sulfonyl fluoride

• Inchi： 1S/C11H18FN3O4S/c1-18-7-4-10-13-11(19-14-10)8-9-2-5-15(6-3-9)20(12,16)17/h9H,2-8H2,1H3
• InChI Key： CHLWOPLVJQLJTF-UHFFFAOYSA-N
• SMILES： S(N1CCC(CC2=NC(CCOC)=NO2)CC1)(=O)(=O)F

Computed Properties

• Exact Mass: 307.10020540g/mol
• Monoisotopic Mass: 307.10020540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 93.9Ų

Additional information on 4-{[3-(2-Methoxyethyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine-1-sulfonyl fluoride

4-{[3-(2-Methoxyethyl)-1,2,4-Oxadiazol-5-yl]methyl}Piperidine-1-Sulfonyl Fluoride: A Comprehensive Overview

The compound with CAS No. 2411217-18-8, known as 4-{[3-(2-Methoxyethyl)-1,2,4-Oxadiazol-5-yl]methyl}Piperidine-1-Sulfonyl Fluoride, is a highly specialized chemical entity with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we delve into the properties, synthesis, and potential uses of this compound, backed by the latest research findings.

The chemical structure of 4-{[3-(2-Methoxyethyl)-1,2,4-Oxadiazol-5-yl]methyl}Piperidine-1-Sulfonyl Fluoride is characterized by a piperidine ring substituted with a sulfonyl fluoride group at the 1-position and a 3-(2-methoxyethyl)-1,2,4-oxadiazole moiety at the 4-position. The presence of the oxadiazole ring introduces unique electronic properties, while the sulfonyl fluoride group is known for its reactivity in various chemical transformations. These structural features make the compound a valuable building block in organic synthesis.

Recent studies have highlighted the importance of sulfonyl fluoride derivatives in medicinal chemistry. The sulfonyl fluoride group is a versatile functional group that can act as a leaving group in substitution reactions or serve as a bioisostere for other groups like sulfonamides. In the context of 4-{[3-(2-Methoxyethyl)-1,2,4-Oxadiazol-5-yl]methyl}Piperidine-1-Sulfonyl Fluoride, this functionality opens up avenues for exploring its role in drug design and development.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and fluorination chemistry. Key steps include the preparation of the oxadiazole ring via cyclization reactions and subsequent functionalization to introduce the sulfonyl fluoride group. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound is suitable for both academic and industrial applications.

One of the most promising applications of 4-{[3-(2-Methoxyethyl)-1,2,4-Oxadiazol-5-yl]methyl}Piperidine-1-Sulfonyl Fluoride lies in its potential as an intermediate in pharmaceutical chemistry. The oxadiazole moiety is known to exhibit diverse biological activities, including anti-inflammatory and anticancer properties. By incorporating this moiety into a piperidine-based framework with a reactive sulfonyl fluoride group, researchers can explore its ability to modulate enzyme activity or interact with specific biological targets.

In addition to its medicinal chemistry applications, this compound has shown potential in materials science. The combination of a flexible piperidine ring and an electron-withdrawing sulfonyl fluoride group makes it an interesting candidate for studying supramolecular chemistry and self-assembling systems. Recent experiments have demonstrated its ability to form stable complexes with metal ions, suggesting its utility in designing coordination polymers or catalysts.

The development of efficient synthetic routes for 4-{[3-(2-Methoxyethyl)-1,2,4-Oxadiazol-5-yl]methyl}Piperidine-1-Sulfonyl Fluoride has been a focal point of recent research efforts. By leveraging modern techniques such as microwave-assisted synthesis and catalytic fluorination methods, chemists have been able to streamline the production process while maintaining high levels of stereochemical control. These advancements not only enhance the scalability of the synthesis but also pave the way for large-scale production if required.

From an environmental standpoint, researchers have also investigated the biodegradation pathways of this compound to assess its eco-friendliness. Initial studies suggest that under specific conditions, such as those found in wastewater treatment systems or soil environments, the compound undergoes rapid transformation into less harmful byproducts. This information is crucial for ensuring that its use does not pose long-term risks to ecosystems.

In conclusion, 4-{[3-(2-Methoxyethyl)-1,2,4-Oxadiazol-5-yl]methyl}Piperidine-1-Sulfonyl Fluoride (CAS No. 2411217-18-) represents a versatile chemical entity with multifaceted applications across various scientific disciplines. Its unique structure combines reactive functional groups with biologically relevant moieties